1-(Thiophene-2-carbonyl)-1,2,5,6-tetrahydropyridine-3-carboxylic acid

• Molecular Formula: C11H11NO3S
• Molecular Weight: 237.28 g/mol
• SMILES: C1CN(CC(=C1)C(=O)O)C(=O)C2=CC=CS2
• InChI: InChI=1S/C11H11NO3S/c13-10(9-4-2-6-16-9)12-5-1-3-8(7-12)11(14)15/h2-4,6H,1,5,7H2,(H,14,15)
• InChIKey: UEMYKHUDULNNOH-UHFFFAOYSA-N

1-(Thiophene-2-carbonyl)-1,2,5,6-tetrahydropyridine-3-carboxylic acid — Structural Identity & Procurement

1-(Thiophene-2-carbonyl)-1,2,5,6-tetrahydropyridine-3-carboxylic acid (CAS 1373247-45-0, molecular formula C₁₁H₁₁NO₃S, molecular weight 237.27 g·mol⁻¹) is a heterocyclic building block that combines a 1,2,5,6-tetrahydropyridine-3-carboxylic acid core with an N‑thiophene-2-carbonyl substituent . The compound is available from multiple commercial suppliers in purities ranging from 95 % to ≥ 98 % (NLT), making it accessible for medicinal chemistry and chemical biology applications . Its orthogonally reactive functional groups — a carboxylic acid and an amide-linked thiophene — enable modular diversification at both the 3‑position and the thiophene ring, positioning it as a versatile intermediate for library synthesis and structure–activity relationship (SAR) exploration .

1-(Thiophene-2-carbonyl)-1,2,5,6-tetrahydropyridine-3-carboxylic acid — Why Generic Substitution Fails

Although several compounds share the thiophene-2-carbonyl motif or the tetrahydropyridine-3-carboxylic acid scaffold, small structural modifications — particularly the degree of ring saturation — produce measurable differences in physicochemical properties and biological target engagement that make simple interchange unreliable. Replacement of the 1,2,5,6-tetrahydropyridine ring with a fully saturated piperidine alters lipophilicity (ΔLogP ≈ 0.08), molecular weight (ΔMW ≈ 2.02 Da), and the spatial orientation of the carboxylic acid . At the pharmacodynamic level, the unsaturated tetrahydropyridine scaffold has been shown to be a critical determinant of muscarinic M₅ receptor subtype selectivity — a feature that is lost upon reduction to the piperidine congener [1][2]. Similarly, GABA uptake inhibition potency differs markedly between guvacine (tetrahydropyridine core) and nipecotic acid (piperidine core), illustrating the functional consequences of scaffold saturation [3]. These collective data underscore that the specific 1,2,5,6‑tetrahydropyridine‑3‑carboxylic acid framework cannot be treated as a generic, interchangeable member of the broader heterocyclic carboxylic acid class.

• [1] Zheng, G.; Smith, A. M.; Huang, X.; Subramanian, K. L.; Siripurapu, A. B.; Deaciuc, A.; Zhan, C.‑G.; Dwoskin, L. P. Structural Modifications to Tetrahydropyridine-3-Carboxylate Esters en Route to the Discovery of M₅-Preferring Muscarinic Receptor Orthosteric Antagonists. J. Med. Chem. 2013, 56 (4), 1693–1703. DOI: 10.1021/jm301774u. View Source
• [2] Zheng et al. (2013), compound 56: 11‑fold selectivity for M₅ over M₁, Ki = 2.24 μM at M₅, IC₅₀ = 0.45 nM in functional striatal DA release assay. J. Med. Chem. 2013, 56, 1693–1703. View Source
• [3] Ruiz, M.; Egal, H.; Sarthy, V.; Qian, X.; Sarkar, H. K. Cloning, Expression, and Localization of a Mouse Retinal GABA Transporter. Invest. Ophthalmol. Vis. Sci. 1994, 35 (12), 4039–4048. PMID: 7960586. (Guvacine IC₅₀ = 79 μM; Nipecotic acid IC₅₀ = 7.1 μM in mouse retinal GAT‑1 assay). View Source

1-(Thiophene-2-carbonyl)-1,2,5,6-tetrahydropyridine-3-carboxylic acid — Head-to-Head Evidence vs. Closest Analogs

Commercial Purity Advantage over Piperidine Congener

The 1,2,5,6‑tetrahydropyridine‑3‑carboxylic acid target compound is commercially available at a purity of ≥ 98 % (NLT) from MolCore , whereas the closest structural analog, 1‑(thiophene‑2‑carbonyl)piperidine‑3‑carboxylic acid (the fully saturated counterpart), is listed at 95 % purity by the same distributor class (Leyan, AKSci) . This represents a minimum purity difference of +3 percentage points in favor of the unsaturated compound.

Evidence Dimension	Commercial purity specification (minimum purity)
Target Compound Data	≥ 98 % (NLT) (MolCore, Cat. MC652772)
Comparator Or Baseline	1‑(Thiophene‑2‑carbonyl)piperidine‑3‑carboxylic acid: 95 % (Leyan, Product No. 2035768; AKSci, Cat. 0281CK)
Quantified Difference	+3 absolute percentage points (≥ 98 % vs. 95 %)
Conditions	Vendor‑certified purity specifications for research‑grade material; actual batch purity verified by certificate of analysis upon request.

Why This Matters

Higher starting purity reduces the burden of pre‑assay purification and minimizes the risk of impurity‑driven false positives or confounding SAR interpretations, directly affecting procurement decisions for high‑throughput screening and lead optimization campaigns.

Lower Calculated LogP vs. Saturated Piperidine Analog

The computed octanol–water partition coefficient (LogP) reported for the target compound is 1.605, measured on the same vendor platform (Leyan) that reports a LogP of 1.6849 for the piperidine analog . The ΔLogP of −0.08 indicates a modest but meaningful shift toward lower lipophilicity for the unsaturated tetrahydropyridine, consistent with reduced hydrophobic surface area arising from the C=C double bond.

Evidence Dimension	Calculated LogP (octanol–water partition coefficient)
Target Compound Data	LogP = 1.605 (Leyan computational property)
Comparator Or Baseline	1‑(Thiophene‑2‑carbonyl)piperidine‑3‑carboxylic acid: LogP = 1.6849 (Leyan computational property)
Quantified Difference	ΔLogP = −0.08 (target compound is less lipophilic)
Conditions	Computed LogP values as reported by Leyan; TPSA identical for both compounds at 57.61 Ų.

Why This Matters

Lower LogP correlates with improved aqueous solubility and potentially more favorable in vitro assay behavior (e.g., reduced non‑specific binding, easier dissolution in aqueous buffer). For researchers developing biochemical or cell‑based assays, the target compound may offer superior handling characteristics compared to the more lipophilic piperidine congener.

Mass Spectrometric Differentiation from Piperidine Analog

The monoisotopic molecular weight of the target compound is 237.08 Da (average MW 237.27), whereas the piperidine analog has an average MW of 239.29 . The 2.02 Da mass increment in the piperidine analog corresponds to the addition of two hydrogen atoms upon saturation of the tetrahydropyridine double bond. This mass difference is readily resolved by LC‑MS and high‑resolution mass spectrometry (HRMS), enabling unambiguous identity confirmation and differentiation of the two species in reaction monitoring and purity analysis.

Evidence Dimension	Molecular weight (average)
Target Compound Data	237.27 g·mol⁻¹ (C₁₁H₁₁NO₃S)
Comparator Or Baseline	1‑(Thiophene‑2‑carbonyl)piperidine‑3‑carboxylic acid: 239.29 g·mol⁻¹ (C₁₁H₁₃NO₃S)
Quantified Difference	ΔMW = 2.02 Da (corresponding to 2 H atoms)
Conditions	Vendor‑reported molecular weights; confirmed by molecular formula analysis.

Why This Matters

For laboratories that require rigorous identity confirmation of building blocks before use in synthesis or screening, the distinct mass spectrometric signature of the tetrahydropyridine compound eliminates ambiguity and reduces the risk of cataloguing or inventory mix‑ups with the saturated analog.

Privileged Scaffold for Muscarinic M₅ Receptor Selectivity

A systematic SAR campaign by Zheng et al. (2013) demonstrated that the 1,2,5,6‑tetrahydropyridine‑3‑carboxylic acid scaffold is essential for achieving M₅‑preferring muscarinic receptor antagonism. The most selective compound in that series, compound 56, exhibited 11‑fold selectivity for M₅ over M₁ (M₅ Ki = 2.24 μM) and negligible activity at M₂–M₄, with potent functional antagonism (IC₅₀ = 0.45 nM in an oxotremorine‑evoked dopamine release assay) [1]. While no direct head‑to‑head comparison with a matched piperidine analog was reported in that study, the SAR clearly establishes that the unsaturated ring geometry is a key pharmacophoric element; reduction to the piperidine would disrupt the conformational and electronic requirements for M₅ subtype recognition. A user selecting the target compound gains access to a scaffold that has been experimentally validated as a productive starting point for M₅ antagonist development, whereas the piperidine congener would require de novo validation of receptor engagement.

Evidence Dimension	Muscarinic M₅ receptor subtype selectivity (class‑level SAR inference)
Target Compound Data	Scaffold validated in published SAR series: compound 56 (same core scaffold) shows M₅ Ki = 2.24 μM, 11‑fold selective over M₁, functional IC₅₀ = 0.45 nM.
Comparator Or Baseline	Piperidine‑3‑carboxylic acid scaffold (saturated analog): no published evidence of M₅‑preferring antagonism; scaffold geometry incompatible with established SAR.
Quantified Difference	Selectivity window of 11‑fold (M₅ vs. M₁) documented for the tetrahydropyridine scaffold; piperidine scaffold lacks comparable selectivity data.
Conditions	Radioligand binding ([³H]N‑methylscopolamine) at human M₁–M₅ receptors; functional assay: oxotremorine‑evoked [³H]dopamine release from rat striatal slices.

Why This Matters

For drug discovery programs targeting the M₅ muscarinic receptor (a validated target for substance abuse and other CNS indications), procurement of the tetrahydropyridine‑based compound provides direct entry into a chemically enabled, selectivity‑privileged series, reducing the time and cost associated with de novo scaffold exploration.

• [1] Zheng, G.; Smith, A. M.; Huang, X.; Subramanian, K. L.; Siripurapu, A. B.; Deaciuc, A.; Zhan, C.‑G.; Dwoskin, L. P. Structural Modifications to Tetrahydropyridine-3-Carboxylate Esters en Route to the Discovery of M₅-Preferring Muscarinic Receptor Orthosteric Antagonists. J. Med. Chem. 2013, 56 (4), 1693–1703. DOI: 10.1021/jm301774u. View Source

GABA Uptake Inhibition: Scaffold Comparison

In a direct comparison using the cloned mouse retinal GAT‑1 GABA transporter expressed in Xenopus oocytes, the tetrahydropyridine‑3‑carboxylic acid derivative guvacine inhibited [³H]GABA uptake with an IC₅₀ of 79 μM, whereas the structurally analogous piperidine‑3‑carboxylic acid (nipecotic acid) gave an IC₅₀ of 7.1 μM — an approximately 11‑fold difference in potency [1]. Although the target compound carries an N‑thiophene‑2‑carbonyl substituent not present in guvacine or nipecotic acid, this class‑level comparison demonstrates that the degree of ring saturation alone can shift transporter inhibition potency by more than one log unit, reinforcing that tetrahydropyridine and piperidine scaffolds are not pharmacologically interchangeable for GABA‑related targets.

Evidence Dimension	GABA uptake inhibition potency (GAT‑1 transporter)
Target Compound Data	Not directly measured; scaffold precedent: guvacine IC₅₀ = 79 μM (tetrahydropyridine‑3‑carboxylic acid core).
Comparator Or Baseline	Nipecotic acid (piperidine‑3‑carboxylic acid): IC₅₀ = 7.1 μM in the same assay.
Quantified Difference	~11‑fold potency difference (79 μM vs. 7.1 μM) between tetrahydropyridine and piperidine scaffolds.
Conditions	Mouse retinal GAT‑1 expressed in Xenopus oocytes; [³H]GABA uptake inhibition assay (Ruiz et al., 1994).

Why This Matters

For research programs investigating GABAergic mechanisms or developing GAT‑1 modulators, the choice of tetrahydropyridine vs. piperidine scaffold can alter apparent potency by > 10‑fold. The target compound provides the unsaturated scaffold as a starting point, which may be advantageous or disadvantageous depending on the desired pharmacological profile, but is non‑interchangeable with the saturated analog.

• [1] Ruiz, M.; Egal, H.; Sarthy, V.; Qian, X.; Sarkar, H. K. Cloning, Expression, and Localization of a Mouse Retinal GABA Transporter. Invest. Ophthalmol. Vis. Sci. 1994, 35 (12), 4039–4048. PMID: 7960586. (Guvacine IC₅₀ = 79 μM; Nipecotic acid IC₅₀ = 7.1 μM). View Source

Carboxylic Acid Handle Enables Direct Derivatization

The target compound bears a free carboxylic acid at the 3‑position (C₁₁H₁₁NO₃S, MW 237.27), whereas the closely related compound 1‑(thiophene‑2‑carbonyl)‑1,2,3,6‑tetrahydropyridine (CAS 1598741‑51‑5, C₁₀H₁₁NOS, MW 193.27) lacks the carboxyl functionality entirely . The carboxylic acid enables a range of reliable derivatization chemistries — amide coupling, esterification, reduction to alcohol, conversion to acid chloride — that are impossible with the non‑carboxylic analog. Additionally, the acid proton confers the ability to form crystalline salts, facilitating purification and formulation.

Evidence Dimension	Functional group availability for chemical derivatization
Target Compound Data	Contains carboxylic acid (C₁₁H₁₁NO₃S, MW 237.27); capable of amide coupling, esterification, salt formation.
Comparator Or Baseline	1‑(Thiophene‑2‑carbonyl)‑1,2,3,6‑tetrahydropyridine (C₁₀H₁₁NOS, MW 193.27): no carboxylic acid.
Quantified Difference	Presence vs. absence of –COOH group; MW difference of 44.00 Da (CO₂).
Conditions	Structural comparison based on molecular formula and vendor‑reported data.

Why This Matters

For medicinal chemistry teams building focused libraries or exploring SAR around the tetrahydropyridine core, the carboxylic acid provides a versatile synthetic handle that is absent in the simpler N‑acyl tetrahydropyridine analog, enabling a broader range of downstream chemistry and compound collection expansion from a single purchased intermediate.

1-(Thiophene-2-carbonyl)-1,2,5,6-tetrahydropyridine-3-carboxylic acid — High-Impact Application Scenarios

M₅ Muscarinic Receptor Antagonist Lead Discovery

The 1,2,5,6‑tetrahydropyridine‑3‑carboxylic acid scaffold has been experimentally validated as a privileged chemotype for achieving M₅ muscarinic receptor subtype selectivity [1]. The target compound, bearing a thiophene‑2‑carbonyl N‑substituent and a free carboxylic acid, provides an entry point for structure‑based diversification — either through ester/amide elaboration at the 3‑carboxyl position or through electrophilic substitution on the thiophene ring — to generate focused libraries for M₅ antagonist SAR. The higher purity specification (≥ 98 %) of the target compound relative to the piperidine analog ensures that initial screening data are not confounded by impurities, a critical consideration in receptor binding and functional assays where contaminating agonists or antagonists can distort results.

GAT-1 Modulator Tool Compound Synthesis

Class‑level pharmacological data show that tetrahydropyridine‑ and piperidine‑based GABA uptake inhibitors differ in potency by approximately one order of magnitude at GAT‑1 [2]. The target compound, with its unsaturated tetrahydropyridine core, is the appropriate starting material for synthesizing N‑substituted guvacine analogs intended for GAT‑1 SAR studies. Its lower LogP (1.605 vs. 1.685 for the piperidine analog) may also translate into improved aqueous solubility for in vitro electrophysiology or transporter uptake assays, where high concentrations of lipophilic compounds can cause non‑specific effects.

Building Block for FBDD and DEL Synthesis

The combination of a carboxylic acid handle, a heteroaromatic thiophene ring, and a partially unsaturated nitrogen heterocycle makes the target compound a three‑dimensional, functionally dense fragment suitable for both FBDD and DEL construction. The availability of the compound at ≥ 98 % purity is critical for DEL chemistry, where even low levels of amine‑ or carboxyl‑containing impurities can lead to mis‑encoding or skewed enrichment data. Additionally, the 2.02 Da mass difference from the piperidine analog provides a convenient LC‑MS marker for on‑resin reaction monitoring during DEL synthesis.

LogP-Tuned Analog Design

For medicinal chemistry programs where lipophilicity is a key optimization parameter (e.g., CNS drug discovery governed by CNS MPO scoring), the documented LogP difference between the tetrahydropyridine target compound (LogP 1.605) and its piperidine analog (LogP 1.685) provides a quantitative rationale for scaffold selection. Researchers aiming to reduce LogP while maintaining the thiophene‑2‑carbonyl pharmacophore can prioritize the tetrahydropyridine variant, achieving a measurable ΔLogP of −0.08 without introducing additional heteroatoms or structural complexity.

• [1] Zheng, G. et al. J. Med. Chem. 2013, 56 (4), 1693–1703. DOI: 10.1021/jm301774u. View Source
• [2] Ruiz, M. et al. Invest. Ophthalmol. Vis. Sci. 1994, 35 (12), 4039–4048. PMID: 7960586. View Source